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DMT-dC(bz) Phosphoramidite-

13C9,15N3

Cat. No.: B12404235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial landscape

for custom 13C and 15N labeled oligonucleotides. Intended for researchers, scientists, and

professionals in drug development, this document details the synthesis, purification, and quality

control of these critical reagents, alongside a survey of prominent commercial suppliers.

Introduction to Isotopically Labeled
Oligonucleotides
Stable isotope labeling of oligonucleotides with 13C and 15N has become an indispensable

tool in modern molecular biology and drug development. These non-radioactive isotopes act as

powerful probes for elucidating the structure, dynamics, and interactions of nucleic acids at the

atomic level. The primary applications for these labeled molecules are Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS), where the isotopic enrichment

provides enhanced sensitivity and spectral resolution.[1][2]

Commercial Suppliers and Services
A growing number of specialized companies offer custom synthesis of 13C and 15N labeled

oligonucleotides, as well as the essential building blocks (phosphoramidites and nucleotide
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triphosphates) required for their synthesis. These suppliers cater to a wide range of research

needs, from small-scale academic projects to large-scale preclinical studies.

When ordering custom labeled oligonucleotides, researchers typically need to provide the

supplier with the desired sequence, the type and position of the isotopic labels, the required

yield, and the desired purity level.[3][4]

Table 1: Prominent Commercial Suppliers of Custom 13C,15N Labeled Oligonucleotides and

Building Blocks
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Company
Products and Services
Offered

Key Features

Cambridge Isotope

Laboratories, Inc. (CIL)

Uniformly and partially labeled

13C, 15N RNA and DNA

phosphoramidites and

nucleotide triphosphates

(NTPs).[1][2][5]

High isotopic enrichment

(typically >98%).[1][5]

Extensive catalog of labeled

building blocks.

Silantes

Custom synthesis of uniformly

and site-specifically labeled

RNA and DNA oligonucleotides

(13C, 15N, 2H, 18O, 19F).[3]

[4][6][7]

Offers both enzymatic (T7

RNA polymerase system for

uniform labeling) and chemical

(solid-phase for site-specific)

synthesis.[3][4][6] In-house

production of labeled NTPs.[6]

BOC Sciences

Custom synthesis of a wide

range of isotopically labeled

oligonucleotides, including

DNA, RNA, siRNA, and miRNA

with 13C and 15N labels.[8][9]

[10]

Offers various modifications

and purification options.[8]

Thermo Fisher Scientific

Custom siRNA and miRNA

synthesis with options for

various chemical modifications,

including dye labels and

backbone modifications.[11]

[12][13][14][15]

Provides design tools for

custom sequences.[11][13][14]

Rigorous quality control

including mass spectrometry

and gel electrophoresis.[11]

Sigma-Aldrich (Merck)

Custom DNA and RNA

oligonucleotides with a wide

array of modifications.[16]

Manufacturing under ISO 9001

and ISO 13485 quality

systems. Offers various

purification levels.

Synthesis Methodologies
Two primary strategies are employed for the synthesis of 13C and 15N labeled

oligonucleotides: chemical synthesis and enzymatic synthesis. The choice of method depends
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on the desired labeling pattern (uniform or site-specific), the length of the oligonucleotide, and

the required yield.

Chemical Synthesis (Solid-Phase Phosphoramidite
Method)
Solid-phase synthesis using phosphoramidite chemistry is the most common method for

producing site-specifically labeled oligonucleotides.[2][4] This automated process involves the

sequential addition of nucleotide building blocks (phosphoramidites) to a growing chain

attached to a solid support.[17][18]

Experimental Workflow for Chemical Synthesis of Labeled Oligonucleotides
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Synthesis Cycle (Repeated)

1. Deblocking
(Removal of 5'-DMT group)

2. Coupling
(Addition of labeled phosphoramidite)

TCA or DCA

3. Capping
(Acetylation of unreacted 5'-OH groups)

Activator (e.g., Tetrazole)

4. Oxidation
(Stabilization of phosphite triester)

Acetic Anhydride

Iodine Solution

Cleavage from Support
& Deprotection

Start:
Functionalized Solid Support

Purification
(e.g., RP-HPLC)

Quality Control
(MS, HPLC)

Final Labeled Oligonucleotide
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1. Template Preparation
(dsDNA with T7 promoter)

2. In Vitro Transcription
(T7 RNA Polymerase, Labeled NTPs)

3. DNase Treatment
(Removal of DNA template)

4. Purification
(PAGE or HPLC)

5. Quality Control
(MS, Gel Electrophoresis)

Final Uniformly Labeled RNA
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Crude Labeled Oligonucleotide

Purification
(e.g., HPLC)

Purified Oligonucleotide

Mass Spectrometry
(Identity Confirmation)

Analytical HPLC
(Purity Assessment)

UV Spectroscopy
(Quantification)

Final QC-Passed Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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